rac-(1R,6S,7R)-7-nitrobicyclo[4.1.0]heptan-2-one
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Overview
Description
The compound “rac-(1R,6S,7R)-7-nitrobicyclo[4.1.0]heptan-2-one” is a bicyclic compound with a ketone functional group . The prefix “rac-” suggests that it is a racemic mixture, meaning it contains equal amounts of left- and right-handed enantiomers of a chiral molecule .
Molecular Structure Analysis
The molecular structure of this compound, as suggested by its name, is a seven-membered bicyclic ring with a ketone functional group . The presence of the nitro group would add electron-withdrawing character, potentially affecting the compound’s reactivity .Chemical Reactions Analysis
The ketone functional group is often involved in reactions such as nucleophilic addition or condensation . The nitro group could potentially be reduced to an amine, or participate in other reactions depending on the specific conditions .Physical And Chemical Properties Analysis
Based on its structure, we can infer that this compound is likely to be a solid under normal conditions . The presence of a nitro group could make the compound relatively polar, potentially affecting its solubility in various solvents .Mechanism of Action
Safety and Hazards
Future Directions
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for rac-(1R,6S,7R)-7-nitrobicyclo[4.1.0]heptan-2-one involves a series of reactions starting from commercially available starting materials.", "Starting Materials": [ "Cyclopentadiene", "Methyl vinyl ketone", "Nitric acid", "Sodium nitrite", "Sodium bicarbonate", "Sodium chloride", "Sodium sulfate", "Ethyl acetate", "Methanol", "Water" ], "Reaction": [ "Step 1: Cyclopentadiene is reacted with methyl vinyl ketone in the presence of a Lewis acid catalyst to form the corresponding Diels-Alder adduct.", "Step 2: The Diels-Alder adduct is then treated with nitric acid to introduce a nitro group at the 7-position of the bicyclic ring system.", "Step 3: The resulting nitro compound is reduced to the corresponding amino compound using sodium nitrite and sodium bicarbonate.", "Step 4: The amino compound is then oxidized to the corresponding ketone using sodium chlorite.", "Step 5: The ketone is then treated with sodium sulfate and ethyl acetate to form the racemic mixture of rac-(1R,6S,7R)-7-nitrobicyclo[4.1.0]heptan-2-one." ] } | |
CAS RN |
220103-88-8 |
Molecular Formula |
C7H9NO3 |
Molecular Weight |
155.2 |
Purity |
95 |
Origin of Product |
United States |
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